Cas no 1805133-88-3 (3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid
• CAS No: 1805133-88-3
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916350
• Update Time: 2025-05-19

3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-6(9)4-3(10)5(12)2(1-11-4)7(13)14/h1,6H,10H2,(H,11,12)(H,13,14)
• InChI Key： JCMLRHFNOMKEPW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C(C(=O)O)=CN1)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 0.6
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid (CAS No. 1805133-88-3)

3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid (CAS No. 1805133-88-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, has garnered attention for its role in drug discovery and material science. Researchers are increasingly exploring its applications due to its structural versatility and bioactivity, particularly in the development of novel enzyme inhibitors and antimicrobial agents.

The growing interest in fluorinated pyridine derivatives like this compound stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. With the rise of personalized medicine and targeted therapies, 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid is being investigated for its potential to address unmet medical needs. Its carboxylic acid group further allows for easy derivatization, making it a valuable building block in synthetic chemistry.

In agrochemical applications, this compound’s difluoromethyl group contributes to its pesticidal and herbicidal properties, aligning with the global demand for sustainable crop protection solutions. As environmental regulations tighten, researchers are focusing on eco-friendly fluorinated compounds that minimize ecological impact while maintaining efficacy. This has led to a surge in studies examining its mode of action and environmental fate.

From a synthetic perspective, the preparation of 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid involves multi-step reactions, often starting from readily available pyridine precursors. Recent advancements in green chemistry have optimized its synthesis, reducing waste and improving yields. These innovations are particularly relevant given the pharmaceutical industry’s push toward sustainable manufacturing practices.

The compound’s CAS No. 1805133-88-3 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its solubility, stability under various conditions, and compatibility with common reagents. Addressing these questions, studies confirm its stability in aqueous solutions at neutral pH, though it may degrade under strongly acidic or basic conditions.

In the context of AI-driven drug discovery, 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid has been flagged as a promising scaffold for virtual screening. Machine learning models predict high binding affinity for certain biological targets, accelerating hit identification. This aligns with the broader trend of integrating computational tools into molecular design, a topic dominating scientific discourse.

Regulatory compliance is another key consideration for users of this compound. While it is not classified as hazardous under current guidelines, proper handling protocols are recommended due to its reactive functional groups. Safety data sheets (SDS) emphasize the use of personal protective equipment (PPE) during laboratory work, a practice consistent with occupational health standards.

Market analysts note increasing demand for high-purity 3-Amino-2-(difluoromethyl)-4-hydroxypyridine-5-carboxylic acid, driven by preclinical research pipelines. Suppliers are expanding catalog offerings to include custom synthesis and isotopic labeling services, catering to advanced analytical needs such as metabolite tracing and kinetic studies.

Future research directions may explore its utility in bioconjugation for diagnostic probes or its incorporation into metal-organic frameworks (MOFs) for catalytic applications. As interdisciplinary collaborations grow, this compound’s versatility positions it as a focal point for innovation across chemistry and life sciences.